Cas no 2679828-98-7 (rac-(3R,6R)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid)

• Product Name: rac-(3R,6R)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid
• CAS No: 2679828-98-7
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5645655
• PubChem ID: 165911576
• Update Time: 2025-06-15

rac-(3R,6R)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-39917901
• EN300-28275297
• rac-(3R,6R)-6-methyl-4-[(prop-2-en-1-yloxy)carbonyl]morpholine-3-carboxylic acid
• 2679828-98-7
• (3R,6R)-6-methyl-4-[(prop-2-en-1-yloxy)carbonyl]morpholine-3-carboxylic acid
• rac-(3R,6R)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-3-4-15-10(14)11-5-7(2)16-6-8(11)9(12)13/h3,7-8H,1,4-6H2,2H3,(H,12,13)/t7-,8-/m1/s1
• InChI Key： HEXCERUAQWMGOW-HTQZYQBOSA-N
• SMILES： O1C[C@H](C(=O)O)N(C(=O)OCC=C)C[C@H]1C

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.1Ų

Additional information on rac-(3R,6R)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid

Introduction to Rac-(3R,6R)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic Acid (CAS No. 2679828-98-7)

Rac-(3R,6R)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid, identified by its CAS number 2679828-98-7, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple stereocenters, specifically the (3R,6R) configuration, makes it a valuable scaffold for designing chiral drugs that can interact selectively with biological targets.

The compound features a morpholine ring substituted with a carbomoyl group and an ester moiety derived from propene. This structural motif is particularly interesting because it combines the versatility of morpholine with the reactivity of ester groups. Morpholine derivatives are well-known for their role in medicinal chemistry, often serving as key components in bioactive molecules due to their ability to enhance solubility and metabolic stability. The ester group, on the other hand, provides a site for further functionalization, allowing for the creation of more complex pharmacophores.

In recent years, there has been a growing interest in the development of enantiopure compounds for therapeutic applications. The stereochemistry of Rac-(3R,6R)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid makes it an excellent candidate for such studies. Enantiopure drugs often exhibit improved efficacy and reduced side effects compared to their racemic counterparts. This is because biological targets, such as enzymes and receptors, are typically chiral and interact preferentially with one enantiomer over the other.

One of the most compelling aspects of this compound is its potential use in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, including inflammation and cell signaling. Inhibiting specific proteases has been a successful strategy in the treatment of diseases such as cancer and HIV. The morpholine ring in Rac-(3R,6R)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid can serve as a hinge-binding motif, which is essential for interactions with protease active sites. Additionally, the ester group can be modified to introduce additional binding interactions or to enhance pharmacokinetic properties.

Recent studies have also highlighted the importance of lipophilicity in drug design. The presence of a propene-derived ester moiety in this compound suggests that it may possess an optimal balance of lipophilicity and solubility. This balance is critical for drug absorption, distribution, metabolism, and excretion (ADME). Compounds that exhibit good ADME properties are more likely to reach therapeutic levels in the body and produce the desired effect.

The synthesis of Rac-(3R,6R)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been particularly useful in achieving the desired stereochemical outcome. These methods not only improve yield but also reduce the need for costly and environmentally unfriendly reagents.

Once synthesized, Rac-(3R,6R)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid can be further functionalized to explore its pharmacological potential. For instance, replacing the ester group with other functional moieties can lead to novel derivatives with enhanced binding affinity or selectivity. Additionally, computational modeling techniques can be employed to predict how different modifications will affect the compound's interaction with biological targets.

The field of drug discovery is constantly evolving, and new tools and technologies are being developed to accelerate the process. High-throughput screening (HTS) and structure-based drug design (SBDD) are two examples of approaches that have significantly impacted modern pharmaceutical research. Rac-(3R,6R)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid could serve as a starting point for HTS campaigns or as a scaffold in SBDD efforts.

In conclusion, Rac-(3R,6R)-6-methyl-4-(prop-2-en-1-yloxy)carbonylmorpholine-3-carboxylic acid (CAS No. 2679828-98-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for designing enantiopure drugs with improved efficacy and reduced side effects. As synthetic methodologies continue to advance and new computational tools become available, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.